1,2,3,4-tetrahydro-5-methyl-6-Isoquinolinol

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 5-methyl-1,2,3,4-tetrahydroisoquinolin-6-ol
• InChI: InChI=1S/C10H13NO/c1-7-9-4-5-11-6-8(9)2-3-10(7)12/h2-3,11-12H,4-6H2,1H3
• InChI Key: SCZFBZIEMXKKDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1CCNC2)O

Description

1,2,3,4-tetrahydro-5-methyl-6-Isoquinolinol is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 5-methyl-6-(methyloxy)-3,4-dihydro-2(1H)-isoquinolinecarbaldehyde (Preparation 12; 1.49 g; 7.26 mmol) in dichloromethane (25 ml) at 0° C. under nitrogen was slowly added boron tribromide (9.09 g; 36.3 mmol). After 85 min at 0° C., methanol (25 ml) was added slowly, and the resulting mixture was left standing at room temperature for three days. Removal of the solvent and trituration with methanol/dichloromethane gave a white solid residue; the mother liquors were concentrated and the residue applied to an SCX solid phase extraction cartridge (20 g) and eluted with methanol followed by 2N ammonia in methanol to elute the product. After evaporation of the solvent the title compound (780 mg) was obtained as a pale yellow solid.